Cas no 1955516-31-0 (3-(Piperidin-4-yl)pteridin-4(3H)-one)

3-(Piperidin-4-yl)pteridin-4(3H)-one is a heterocyclic compound featuring a pteridinone core fused with a piperidine moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The piperidine ring enhances solubility and bioavailability, while the pteridinone scaffold offers versatile reactivity for further functionalization. Its rigid bicyclic system is advantageous for designing kinase inhibitors and other biologically active molecules. The compound's well-defined synthetic route ensures high purity and consistency, critical for research applications. Its balanced lipophilicity and hydrogen-bonding capacity make it suitable for targeting diverse enzymatic pathways. This compound is particularly useful in developing therapeutics for oncology and CNS disorders.

3-(Piperidin-4-yl)pteridin-4(3H)-one structure

1955516-31-0 structure

Product Name:3-(Piperidin-4-yl)pteridin-4(3H)-one

CAS No:1955516-31-0

MF:C₁₁H₁₃N₅O

MW:231.253821134567

MDL:MFCD29045948

CID:5045256

PubChem ID:91811862

Update Time:2025-10-05

3-(Piperidin-4-yl)pteridin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 3-(piperidin-4-yl)pteridin-4(3H)-one
- 3-piperidin-4-ylpteridin-4-one
- 3-(Piperidin-4-yl)pteridin-4(3H)-one
- MDL： MFCD29045948
- Inchi： 1S/C11H13N5O/c17-11-9-10(14-6-5-13-9)15-7-16(11)8-1-3-12-4-2-8/h5-8,12H,1-4H2
- InChI Key： NXNYQEYTMXWMRG-UHFFFAOYSA-N
- SMILES： O=C1C2C(=NC=CN=2)N=CN1C1CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 326
XLogP3: -0.5
Topological Polar Surface Area: 70.5

3-(Piperidin-4-yl)pteridin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P220611-100mg	3-(Piperidin-4-yl)pteridin-4(3h)-one	1955516-31-0	100mg	$ 115.00	2022-06-03
TRC	P220611-500mg	3-(Piperidin-4-yl)pteridin-4(3h)-one	1955516-31-0	500mg	$ 435.00	2022-06-03
TRC	P220611-1g	3-(Piperidin-4-yl)pteridin-4(3h)-one	1955516-31-0	1g	$ 660.00	2022-06-03
Enamine	EN300-265313-0.05g	3-(piperidin-4-yl)-3,4-dihydropteridin-4-one	1955516-31-0	0.05g	$612.0	2023-09-14
Enamine	EN300-265313-0.1g	3-(piperidin-4-yl)-3,4-dihydropteridin-4-one	1955516-31-0	0.1g	$640.0	2023-09-14
Enamine	EN300-265313-0.25g	3-(piperidin-4-yl)-3,4-dihydropteridin-4-one	1955516-31-0	0.25g	$670.0	2023-09-14
Enamine	EN300-265313-0.5g	3-(piperidin-4-yl)-3,4-dihydropteridin-4-one	1955516-31-0	0.5g	$699.0	2023-09-14
Enamine	EN300-265313-1.0g	3-(piperidin-4-yl)-3,4-dihydropteridin-4-one	1955516-31-0	1g	$728.0	2023-04-24
Enamine	EN300-265313-2.5g	3-(piperidin-4-yl)-3,4-dihydropteridin-4-one	1955516-31-0	2.5g	$1428.0	2023-09-14
Enamine	EN300-265313-5.0g	3-(piperidin-4-yl)-3,4-dihydropteridin-4-one	1955516-31-0	5g	$2110.0	2023-04-24

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Additional information on 3-(Piperidin-4-yl)pteridin-4(3H)-one

Comprehensive Overview of 3-(Piperidin-4-yl)pteridin-4(3H)-one (CAS No. 1955516-31-0): Structure, Applications, and Research Insights

3-(Piperidin-4-yl)pteridin-4(3H)-one (CAS No. 1955516-31-0) is a heterocyclic compound featuring a pteridinone core linked to a piperidine moiety. This unique molecular architecture has garnered significant attention in medicinal chemistry and drug discovery due to its potential as a scaffold for kinase inhibitors and central nervous system (CNS) targeting agents. Researchers are particularly interested in its role in modulating protein-protein interactions and enzyme inhibition, which align with current trends in precision medicine and targeted therapies.

The compound’s pteridin-4(3H)-one structure is analogous to purine bases, making it a candidate for nucleic acid mimicry applications. Recent studies highlight its relevance in cancer research, where derivatives of this class exhibit anti-proliferative activity against specific tumor cell lines. Additionally, the piperidin-4-yl group enhances bioavailability, addressing a key challenge in drug design optimization—a topic frequently searched in AI-driven drug discovery platforms.

From a synthetic perspective, 1955516-31-0 serves as an intermediate for high-value pharmaceuticals. Its synthesis often involves multicomponent reactions or catalytic cyclization, methodologies trending in green chemistry forums. The compound’s logP and hydrogen-bonding capacity are routinely analyzed in computational chemistry studies, reflecting the growing demand for in silico ADMET prediction tools among researchers.

In the context of neurodegenerative diseases, 3-(Piperidin-4-yl)pteridin-4(3H)-one derivatives are explored for their potential to cross the blood-brain barrier (BBB). This aligns with frequent searches on BBB-penetrant molecules and CNS drug delivery—a hotspot in Alzheimer’s and Parkinson’s disease research. The compound’s structural flexibility allows for modifications to enhance receptor selectivity, a critical factor in reducing off-target effects.

Industrial applications of CAS 1955516-31-0 extend to agrochemicals, where its framework is leveraged to develop eco-friendly pesticides. This resonates with global interest in sustainable agriculture, as evidenced by search trends on biodegradable crop protection agents. Furthermore, its photophysical properties are investigated for fluorescence-based sensors, a niche yet rapidly growing field in material sciences.

Quality control of 3-(Piperidin-4-yl)pteridin-4(3H)-one relies on advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently queried in analytical chemistry databases. The compound’s stability under varying pH conditions is also a subject of preformulation studies, crucial for pharmaceutical formulation professionals.

In summary, 1955516-31-0 represents a versatile chemical entity bridging drug discovery, materials science, and agricultural innovation. Its intersection with trending topics like AI-aided molecular design and sustainability ensures its continued relevance in scientific discourse.